Cas no 77181-69-2 (Sorivudine)

Sorivudine is a nucleoside analogue with antiviral properties, primarily effective against varicella-zoster virus (VZV) and herpes simplex virus type 1 (HSV-1). Its mechanism of action involves selective inhibition of viral DNA synthesis through incorporation into the viral genome, leading to chain termination. Sorivudine demonstrates high bioavailability and potent activity at low concentrations, making it a candidate for targeted antiviral therapy. However, its clinical use has been limited due to potential drug interactions, particularly with fluoropyrimidines, which can lead to severe toxicity. Research continues to explore its derivatives and applications in antiviral regimens, emphasizing its specificity and efficacy against VZV.
Sorivudine structure
Sorivudine structure
Product Name:Sorivudine
CAS No:77181-69-2
MF:C11H13BrN2O6
MW:349.134722471237
MDL:MFCD00866949
CID:566293
PubChem ID:5282192
Update Time:2025-05-24

Sorivudine Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-b-D-arabinofuranosyl-5-[(1E)-2-bromoethenyl]-
    • SORIVUDINE
    • Bravavir
    • Bravavir (tn)
    • Brovavir
    • BV-araU
    • Sorivudin
    • YN-72
    • DSSTox_RID_97500
    • DSSTox_CID_31616
    • DSSTox_GSID_57827
    • Tox21_113949
    • 5-[(Z)-2-Bromoethenyl]-1-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-di
    • C7VOZ162LV
    • 5-((E)-2-bromovinyl)-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • SQ-32756
    • 1-
    • DRU-0136
    • 1-beta-D-Arabinofuranosyl-(E)-5-(2-bromovinyl)uracil
    • CHEMBL70046
    • SORIVUDINE [INN]
    • 5-[(1E)-2-bromoethenyl]-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • SO-32756
    • Sorivudinum
    • AS-73022
    • CS-0080932
    • SORIVUDINE [USAN]
    • JA-001
    • Sorivudina [INN-Spanish]
    • Usevir
    • Sorivudina
    • Sorivudinum [INN-Latin]
    • Sorivudine (JAN/USAN/INN)
    • Bromovinyl araU
    • 5-[(E)-2-bromoethenyl]-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • A-D-Arabinofuranosyl-5-[(1E)-2-bromoethenyl]-2,4(1H,3H)-pyrimidinedione
    • 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-arabinofuranosyl-5-[(1E)-2-bromoethenyl]-
    • SQ 32,756
    • (E)-5-(2-Bromovinyl)uridine
    • HY-123032
    • 5-((E)-2-Bromo-vinyl)-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-4-hydroxy-1H-pyrimidin-2-one
    • CCRIS 5285
    • BDBM50206491
    • D93116
    • BV-Ara-U
    • 1-beta-D-arabinofuranosyl-5-(2-bromovinyl)uracil
    • 1-.beta.-D-arabinofuranosyl-5-(2-bromovinyl)uracil
    • AKOS025149268
    • Bromovinyluridine
    • Sorivudine [USAN:INN:BAN:JAN]
    • SORIVUDINE [MART.]
    • 5-[(E)-2-bromovinyl]-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • SO 32,756
    • BVAU
    • ARYS-01
    • NS00069168
    • UNII-C7VOZ162LV
    • CDA18169
    • CHEBI:32152
    • D01734
    • SORIVUDINE [MI]
    • DB11998
    • Q905418
    • BV ara-U
    • SCHEMBL82640
    • (E)-1-beta-D-Arabinofuranosyl-5-(2-bromoethenyl)-2,4(1H,3H)-pyrimidinedione
    • 77181-69-2
    • SORIVUDINE [JAN]
    • (E)-5-(2-Bromovinyl)-1-beta-D-arabinofuranosyluracil
    • 2,4(1H,3H)-Pyrimidinedione, 1-beta-D-arabinofuranosyl-5-(2-bromoethenyl)-, (E)-
    • SORIVUDINE [WHO-DD]
    • BVaraU
    • 5-Bromovinyl-araU
    • (+)-1-beta-D-Arabinofuranosyl-5-((E)-2-bromovinyl)uracil
    • 1-beta-D-Arabinofuranosyl-5-[(1E)-2-bromoethenyl]-2,4(1H,3H)-pyrimidinedione
    • DA-67698
    • Sorivudine
    • MDL: MFCD00866949
    • Inchi: 1S/C11H13BrN2O6/c12-2-1-5-3-14(11(19)13-9(5)18)10-8(17)7(16)6(4-15)20-10/h1-3,6-8,10,15-17H,4H2,(H,13,18,19)/b2-1+/t6-,7-,8+,10-/m1/s1
    • InChI Key: GCQYYIHYQMVWLT-HQNLTJAPSA-N
    • SMILES: Br/C=C/C1C(NC(N(C=1)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O)=O)=O

Computed Properties

  • Exact Mass: 347.99600
  • Monoisotopic Mass: 347.99570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 119
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Melting Point: 182° (Sakata, 1980); mp 195-200° (dec) (Machida, Sakata, 1983)
  • PSA: 124.78000
  • LogP: -1.48630
  • Specific Rotation: D25 +0.5° (1N NaOH)

Sorivudine Security Information

  • Toxicity:LD50 in mice (mg/kg): ~3300 i.p.; >5000 s.c.; >10000 orally (Machida, Sakata, 1984)

Sorivudine Pricemore >>

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Additional information on Sorivudine

Sorivudine: A Comprehensive Overview

Sorivudine, also known by its CAS number CAS No. 77181-69-2, is a compound that has garnered significant attention in the scientific and medical communities due to its potential applications in antiviral therapy. This compound belongs to a class of nucleoside analogs, which are widely used in the treatment of viral infections. Recent studies have shed light on its mechanism of action, efficacy, and potential for future therapeutic interventions.

The chemical structure of Sorivudine is characterized by a nucleoside backbone with specific modifications that enhance its antiviral properties. These modifications allow the compound to effectively inhibit viral replication by targeting key enzymes involved in the viral life cycle. For instance, research has shown that Sorivudine exhibits potent activity against herpesviruses, including herpes simplex virus (HSV) and varicella-zoster virus (VZV). This makes it a promising candidate for the development of new antiviral drugs.

One of the most recent advancements in the study of Sorivudine involves its mechanism of resistance. Scientists have identified specific mutations in viral genomes that confer resistance to this compound. Understanding these resistance mechanisms is crucial for developing strategies to overcome them and ensure the continued efficacy of Sorivudine-based therapies. Additionally, studies have explored the pharmacokinetics of Sorivudine, revealing its bioavailability, metabolism, and excretion pathways, which are essential for optimizing dosing regimens.

The clinical potential of Sorivudine has been further highlighted by recent trials investigating its use in treating viral infections in immunocompromised patients. These trials have demonstrated its safety profile and tolerability, making it a viable option for patients who may not respond well to traditional antiviral therapies. Furthermore, researchers have explored the combination of Sorivudine with other antiviral agents to enhance therapeutic outcomes and reduce the likelihood of drug resistance.

In terms of research and development, there has been a growing interest in exploring the broader applications of Sorivudine. For example, studies are underway to assess its efficacy against emerging viral pathogens, such as coronaviruses. This research is particularly relevant given the increasing threat of viral pandemics and the need for versatile antiviral agents. The ability of Sorivudine to target multiple viral strains underscores its potential as a broad-spectrum antiviral drug.

Another area of active research involves the optimization of delivery systems for Sorivudine. Scientists are investigating novel formulations, such as sustained-release tablets or topical preparations, to improve patient compliance and enhance therapeutic outcomes. These innovations are expected to play a critical role in advancing the clinical utility of this compound.

In conclusion, Sorivudine (CAS No. 77181-69-2) represents a significant advancement in antiviral therapy with promising applications across various viral infections. Its unique mechanism of action, coupled with recent research findings, positions it as a key player in the fight against viral diseases. As ongoing studies continue to uncover new insights into its efficacy, safety, and versatility, the future prospects for this compound appear highly promising.

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